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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the platinum-cobalt (Pt-Co) binary
alloy system, focusing on its phase diagram, the underlying experimental methodologies for its
determination, and the critical phase transformations that dictate its material properties. The Pt-
Co system is of significant interest in various fields, including catalysis, data storage, and
biomedical applications, owing to the unique magnetic and chemical properties of its alloys.

The Platinum-Cobalt Phase Diagram

The Pt-Co phase diagram is characterized by a continuous solid solution between platinum and
cobalt at high temperatures and the formation of ordered intermetallic compounds at lower
temperatures. The system exhibits critical order-disorder transformations that are fundamental

to tailoring the properties of Pt-Co alloys.

At high temperatures, platinum and cobalt form a complete solid solution with a face-centered
cubic (fcc) crystal structure, denoted as (Al). As the temperature decreases, ordered phases
with specific stoichiometries, primarily Pt3Co, PtCo, and Co3Pt, become stable. The
equiatomic PtCo alloy, in particular, undergoes a transformation from the disordered A1 phase
to an ordered L10 (tetragonal) structure at approximately 825°C.[1] This ordered phase is
responsible for the hard magnetic properties of Pt-Co alloys. Additionally, superlattices of the
Pt3Co type (L12 structure) are observed.[1]
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A thermodynamic modeling of the Co-Pt system utilizing the CALPHAD (Calculation of Phase
Diagrams) method has been performed to provide a comprehensive understanding of the
phase equilibria.[2] This approach uses thermodynamic models to describe the Gibbs energy of
each phase, and the model parameters are optimized using experimental data. The resulting
calculated phase diagram is in good agreement with experimental observations.

Quantitative Phase Diagram Data

The following tables summarize the key quantitative data for the Pt-Co phase diagram,
including invariant reactions and the crystal structures of the constituent phases.

Table 1: Invariant Reactions in the Pt-Co System

Composition (at. %

Reaction Temperature (°C) Co) Phases Involved
o
Melting 1768 (Pt) - 1495 (Co) 0 - 100 L - (A1)
Al - L10 ~825 ~50 (A1) ~ PtCo
Varies with (Al) < Pt3Co or
Al - L12 N ~25 and ~75
composition Co3Pt

Table 2: Crystal Structure of Phases in the Pt-Co System

Phase Pearson Symbol Space Group Prototype
(A1) cF4 Fm-3m Cu

L10 (PtCo) tP2 P4/mmm AuCu

L12 (Pt3Co) cP4 Pm-3m AuCu3
L12 (Co3Pt) cP4 Pm-3m AuCu3

Experimental Determination of the Phase Diagram

The determination of a binary alloy phase diagram like that of Pt-Co is a meticulous process
involving the preparation of a series of alloys with varying compositions, heat treatment to
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achieve equilibrium, and characterization of the phases present at different temperatures.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the determination of a
binary alloy phase diagram.
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A typical experimental workflow for phase diagram determination.
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Detailed Experimental Protocols

1.

Alloy Preparation and Homogenization:
Materials: High-purity platinum (99.99%) and cobalt (99.99%) are used as starting materials.

Weighing: The constituent metals are weighed precisely to achieve the desired atomic
percentages for a series of alloys across the entire composition range.

Melting: The alloys are typically prepared by arc melting or induction melting under an inert
atmosphere (e.g., high-purity argon) to prevent oxidation. The samples are flipped and re-
melted several times to ensure chemical homogeneity.

Homogenization: The as-cast alloys are sealed in quartz ampoules under vacuum and
subjected to a prolonged high-temperature anneal (e.g., at 1200°C for several days) to
eliminate dendritic segregation and achieve a uniform composition.

. Phase Equilibria Determination:

Equilibration: Small pieces of the homogenized alloys are annealed at various temperatures
for extended periods to allow the microstructure to reach thermodynamic equilibrium. The
duration of the anneal is critical, especially at lower temperatures where diffusion rates are

slower.

Quenching: After equilibration, the samples are rapidly quenched in a suitable medium (e.g.,
ice water or liquid nitrogen) to retain the high-temperature phase structure at room
temperature for analysis.

. Phase Characterization Techniques:

Differential Thermal Analysis (DTA): DTA is employed to determine the temperatures of
phase transformations, such as solidus, liquidus, and solid-state transitions. The sample is
heated and cooled at a controlled rate, and the temperature difference between the sample
and a reference material is monitored. Thermal events in the sample (e.g., melting or phase
changes) appear as peaks on the DTA curve.
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» X-Ray Diffraction (XRD): XRD is a primary tool for identifying the crystal structures of the
phases present in the quenched samples.[3] The diffraction pattern provides information
about the lattice parameters and the symmetry of the crystal lattice, allowing for the
identification of the A1, L10, and L12 phases.

e Scanning Electron Microscopy (SEM) with Electron Probe Microanalysis (EPMA): SEM is
used to observe the microstructure of the equilibrated and quenched alloys. EPMA provides
quantitative chemical analysis of the individual phases within the microstructure, which is
essential for determining the composition limits of the phase fields.

e Transmission Electron Microscopy (TEM): TEM offers high-resolution imaging and diffraction
capabilities for detailed structural analysis of the phases, including the identification of
superlattice reflections associated with the ordered L10 and L12 structures.[4]

Key Phases and Their Relationships

The relationship between the key phases in the Pt-Co system as a function of temperature and
composition is a central aspect of its phase diagram.
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Key phases and transformations in the Pt-Co system.

This guide provides a foundational understanding of the platinum-cobalt phase diagram,
critical for the development and application of Pt-Co alloys. The interplay between composition,
temperature, and crystal structure, as detailed in the phase diagram, allows for the precise
control of the material's properties for a wide range of advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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